4-Hydroxyaflatoxin B2
4-Hydroxyaflatoxin B2
Aflatoxin m2 belongs to the class of organic compounds known as difurocoumarocyclopentenones. These are polycyclic aromatic compounds containing a cyclopenten-2-one ring fused to the coumarin moiety of the difurocoumarin skeleton. Aflatoxin m2 exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, aflatoxin M2 is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
6885-57-0
VCID:
VC0190523
InChI:
InChI=1S/C17H14O7/c1-21-9-6-10-13(17(20)4-5-22-16(17)23-10)14-12(9)7-2-3-8(18)11(7)15(19)24-14/h6,16,20H,2-5H2,1H3/t16-,17-/m1/s1
SMILES:
COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C(=C1)OC5C4(CCO5)O
Molecular Formula:
C17H14O7
Molecular Weight:
330.29 g/mol
4-Hydroxyaflatoxin B2
CAS No.: 6885-57-0
Natural Products
VCID: VC0190523
Molecular Formula: C17H14O7
Molecular Weight: 330.29 g/mol
| CAS No. | 6885-57-0 |
|---|---|
| Product Name | 4-Hydroxyaflatoxin B2 |
| Molecular Formula | C17H14O7 |
| Molecular Weight | 330.29 g/mol |
| IUPAC Name | (3R,7R)-3-hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione |
| Standard InChI | InChI=1S/C17H14O7/c1-21-9-6-10-13(17(20)4-5-22-16(17)23-10)14-12(9)7-2-3-8(18)11(7)15(19)24-14/h6,16,20H,2-5H2,1H3/t16-,17-/m1/s1 |
| Standard InChIKey | OQLKWHFMUPJCJY-IAGOWNOFSA-N |
| Isomeric SMILES | COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C(=C1)O[C@@H]5[C@]4(CCO5)O |
| SMILES | COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C(=C1)OC5C4(CCO5)O |
| Canonical SMILES | COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C(=C1)OC5C4(CCO5)O |
| Melting Point | 293°C |
| Physical Description | Solid |
| Description | Aflatoxin m2 belongs to the class of organic compounds known as difurocoumarocyclopentenones. These are polycyclic aromatic compounds containing a cyclopenten-2-one ring fused to the coumarin moiety of the difurocoumarin skeleton. Aflatoxin m2 exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, aflatoxin M2 is primarily located in the cytoplasm. |
| Synonyms | 2,3,6a,8,9,9a-Hexahydro-9a-hydroxy-4-methoxycyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione |
| Reference | Markaki, P., et al., Food Addit. Contam., 14, 451 |
| PubChem Compound | 10903619 |
| Last Modified | Nov 11 2021 |
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